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Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1150106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Ischemin
sodium salt in two common laboratory solvents: dimethyl sulfoxide (DMSO) and water. The

information presented herein is intended to support researchers and professionals in the fields

of drug discovery and development by providing essential data and standardized

methodologies for the preparation of Ischemin sodium salt solutions.

Quantitative Solubility Data
The solubility of a compound is a critical physicochemical property that influences its biological

activity and formulation development. The following table summarizes the available quantitative

solubility data for Ischemin sodium salt in DMSO and water.

Solvent Solubility
Molar
Concentration
(approx.)

Method Source

DMSO < 35.74 mg/mL < 100 mM Not Specified GlpBio[1]

Water < 35.74 mg/mL < 100 mM Not Specified GlpBio[1]

Note: The provided solubility data indicates the upper limit of the tested concentration. The

actual saturation solubility may be higher. The molar concentration is approximated based on a
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molecular weight of 357.36 g/mol .

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
To ensure accurate and reproducible solubility measurements, standardized protocols are

essential. The shake-flask method is a widely recognized and reliable technique for

determining the equilibrium solubility of a compound.[2][3]

Objective: To determine the thermodynamic equilibrium solubility of Ischemin sodium salt in a

specified solvent (e.g., DMSO or water).

Materials:

Ischemin sodium salt (solid powder)

Solvent of interest (e.g., high-purity DMSO or deionized water)

Glass vials with screw caps

Orbital shaker or rotator with temperature control

Microcentrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrumentation

Calibrated analytical balance

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of solid Ischemin sodium
salt to a series of glass vials.

Solvent Addition: Add a precise volume of the desired solvent (DMSO or water) to each vial.
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Equilibration: Tightly cap the vials and place them on an orbital shaker. Agitate the samples

at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours)

to ensure equilibrium is reached.[3]

Phase Separation: After equilibration, allow the vials to stand undisturbed to permit the

sedimentation of undissolved solid.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring

no solid particles are disturbed. Filter the aliquot through a syringe filter to remove any

remaining undissolved compound.

Dilution: Dilute the filtered solution with an appropriate solvent to a concentration that falls

within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated analytical method, such as

HPLC, to determine the concentration of the dissolved Ischemin sodium salt.

Data Analysis: Calculate the original solubility of Ischemin sodium salt in the solvent by

applying the dilution factor.

Visualization of Relevant Biological Pathways
Given the name "Ischemin," it is highly probable that this compound is investigated in the

context of ischemia, a condition characterized by restricted blood flow and subsequent oxygen

and nutrient deprivation to tissues. The "ischemic cascade" is a complex series of biochemical

events that are triggered by ischemia and lead to cell damage and death.[1][4] Understanding

this pathway is crucial for the development of therapeutic interventions.

The Ischemic Cascade Signaling Pathway
The following diagram illustrates the key events in the ischemic cascade.
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Caption: The Ischemic Cascade Pathway.
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Experimental Workflow for Solubility Assessment
The following diagram outlines a typical workflow for determining the solubility of a compound

like Ischemin sodium salt.

Start: Obtain Solid Compound

Prepare Supersaturated Solution
(Excess solid in solvent)

Equilibration
(e.g., 24-48h shaking at constant temp)

Phase Separation
(Centrifugation/Sedimentation)

Filtration of Supernatant
(e.g., 0.22 µm filter)

Quantitative Analysis
(e.g., HPLC, LC-MS)

Calculate Solubility

End: Report Solubility Data
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Caption: Solubility Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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